Cas no 9005-64-5 (Polysorbate 20)

Polysorbate 20 is a nonionic surfactant derived from polyoxyethylene sorbitol ester. It exhibits excellent emulsification properties and solubilizing capabilities, making it suitable for applications in cosmetics, pharmaceuticals, and food industry formulations. Its high degree of biocompatibility and stability facilitates its use in various pH ranges.
Polysorbate 20 structure
Polysorbate 20 structure
Product name:Polysorbate 20
CAS No:9005-64-5
MF:C26H50O10
MW:522.6692
MDL:MFCD00165986
CID:48198
PubChem ID:87560416

Polysorbate 20 Chemical and Physical Properties

Names and Identifiers

    • Tween(R) 20
    • tween 20
    • polyoxyethylene sorbitan monolaurate
    • Tween-20
    • Emulsifier T-20
    • Polysorbate-20
    • DMT-DA(BZ) PHOSPHORAMIDITE
    • POE(20)sorbitanmonolaurate
    • TWEEN 20, ELECTROPHORESIS GRADE
    • TWEEN? 20
    • 2-[2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate
    • MDL 11,939
    • monododecanoate
    • Polyoxyethylene (20) sorbitan monolaurate
    • Polysorbate
    • Polysorbate (INN)
    • Polysorbate 20
    • Polysorbate 20 (NF)
    • Polysorbate 40 (NF)
    • Polysorbate 60 (NF)
    • Tween.(TM). 20
    • TWEEN20
    • Tween® 20
    • 2-[2-[3,4-bis(2-hydroxyethoxy)tetrahydrofuran-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate
    • 2-(2-(3,4-Bis(2-hydroxyethoxy)tetrahydrofuran-2-yl)-2-(2-hydroxyethoxy)ethoxy)ethyl dodecanoate
    • Alkest TW 20
    • tween (R) 20
    • Tween 60 (TN)
    • Tween 20 (TN)
    • Tween 40 (TN)
    • POE (6) sorbi
    • TWEEN ® 20
    • PEG-80 Sorbitan laurate
    • D05567
    • E432
    • SCHEMBL118527
    • DTXSID60922815
    • 9005-66-7
    • 2-{2-[3,4-Bis(2-hydroxyethoxy)tetrahydro-2-furanyl]-2-(2-hydroxyethoxy)ethoxy}ethyl dodecanoate
    • CHEMBL371631
    • 9005-64-5
    • D05565
    • MFCD00165986
    • POE(20) sorbitan monolaurate
    • Sorbimacrogol laurate 300
    • 2-(2-(3,4-bis(2-hydroxyethoxy)tetrahydrofuran-2-yl)-2-(2-hydroxyethoxy)ethoxy)ethyldodecanoate
    • D05566
    • NS00013950
    • 1052273-76-3
    • 2-{2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy}ethyl dodecanoate
    • HMFKFHLTUCJZJO-UHFFFAOYSA-N
    • POE (20) sorbitan monolaurate
    • POE (6) sorbitol monolaurate
    • MDL: MFCD00165986
    • Inchi: 1S/C26H50O10/c1-2-3-4-5-6-7-8-9-10-11-24(30)34-19-18-31-20-22(32-15-12-27)26-25(35-17-14-29)23(21-36-26)33-16-13-28/h22-23,25-29H,2-21H2,1H3
    • InChI Key: HMFKFHLTUCJZJO-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])(C([H])(C1([H])C([H])(C([H])([H])OC([H])([H])C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

  • Exact Mass: 522.34000
  • Monoisotopic Mass: 522.34
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 26
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 133
  • XLogP3: 2.5
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Amber viscous liquid with slight special odor and slight bitterness
  • Density: 1.095 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 100 ºC
  • Flash Point: Fahrenheit: >230 ° f
    Celsius: >110 ° c
  • Refractive Index: n20/D 1.468(lit.)
  • PH: 6-8 (50g/l, H2O, 20℃)
  • Solubility: 100 g/L
  • Water Partition Coefficient: 100 g/L
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 133.14000
  • LogP: 1.99840
  • Solubility: Soluble in water, ethanol, methanol and ethyl acetate, insoluble in mineral oil and petroleum ether.
  • Sensitiveness: Sensitive to humidity
  • Color/Form: ~10% in H2O
  • FEMA: 2915 | POLYSORBATE 20

Polysorbate 20 Security Information

Polysorbate 20 Customs Data

  • HS CODE:34021300
  • Customs Data:

    China Customs Code:

    34021300

Polysorbate 20 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R052160-500ml
Polysorbate 20
9005-64-5 AR
500ml
¥56 2024-05-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T36730-500ml
Polysorbate 20
9005-64-5 99%
500ml
¥88.0 2023-09-06
BAI LING WEI Technology Co., Ltd.
573169-1L
Tween 20, Water≤3%
9005-64-5
1L
¥ 412 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T36730-100ml
Polysorbate 20
9005-64-5
100ml
¥38.0 2021-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2530-25G
Tween 20 (=Polyoxyethylene Sorbitan Monolaurate) [for Biochemical Research]
9005-64-5
25g
¥440.00 2023-09-07
abcr
AB252047-250 g
Tween 20; .
9005-64-5
250 g
€62.30 2023-07-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012658-5L
Polysorbate 20
9005-64-5
5l
¥1212 2024-05-21
FUJIFILM
160-21211-50g
Polyoxyethylene(20) Sorbitan Monolaurate
9005-64-5
50g
JPY 2600 2023-09-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
P8341-10ML
TWEEN <SUP>®</SUP> 20
9005-64-5
10ml
¥2096.87 2023-10-14
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
P9416-50ML
TWEEN <SUP>®</SUP> 20
9005-64-5
50ml
¥351.54 2023-09-18

Polysorbate 20 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:9005-64-5)Tween20
Order Number:LE18365
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:9005-64-5)Polysorbate 20
Order Number:sfd8093
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:9005-64-5)Tween 20
Order Number:JY046
Stock Status:in Stock/in Stock
Quantity:200KG/ibc
Purity:99%/99%
Pricing Information Last Updated:Friday, 6 September 2024 15:44
Price ($):/
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:9005-64-5)Polysorbate 20
Order Number:LE3910
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally

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